Cas no 53078-69-6 (2-Methoxy-4-methylbenzonitrile)
2-Methoxy-4-methylbenzonitrile is a versatile organic compound with the molecular formula C9H9NO. It features a benzonitrile core substituted with a methoxy group at the 2-position and a methyl group at the 4-position, imparting distinct electronic and steric properties. This compound is commonly employed as an intermediate in pharmaceutical and agrochemical synthesis due to its reactivity in nitrile-based transformations. Its structural characteristics make it suitable for use in coupling reactions, cyclizations, and as a building block for heterocyclic compounds. The methoxy and methyl substituents enhance solubility in organic solvents, facilitating its use in diverse synthetic applications. Its stability and well-defined reactivity profile contribute to its utility in research and industrial settings.
53078-69-6 structure
Product Name:2-Methoxy-4-methylbenzonitrile
CAS No:53078-69-6
MF:C9H9NO
MW:147.173862218857
MDL:MFCD11847156
CID:838007
PubChem ID:12495373
Update Time:2025-05-28
2-Methoxy-4-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4-methylbenzonitrile
- 2-CYANO-5-METHYLANISOLE
- KSC494S7B
- 4-methyl-2-methoxybenzonitrile
- 4-CYANO-3-METHOXYTOLUENE
- AFCQKLCTKJQOFR-UHFFFAOYSA-N
- CL8173
- CM13131
- AS05867
- AB0025316
- W6756
- ST24032499
- Z1741976870
-
- MDL： MFCD11847156
- Inchi： 1S/C9H9NO/c1-7-3-4-8(6-10)9(5-7)11-2/h3-5H,1-2H3
- InChI Key： AFCQKLCTKJQOFR-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C#N)C=CC(C)=C1
Computed Properties
- Exact Mass: 147.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Topological Polar Surface Area: 33
Experimental Properties
- Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 281.4±20.0 ºC (760 Torr),
- Flash Point: 118.2±15.6 ºC,
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 33.02000
- LogP: 1.87528
2-Methoxy-4-methylbenzonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazard Category Code： 36/38-43
- Safety Instruction： 26-36/37
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
2-Methoxy-4-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methoxy-4-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092790-5g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 5g |
$178.20 | 2023-09-01 | |
| Alichem | A019092790-10g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 10g |
$353.60 | 2023-09-01 | |
| Chemenu | CM162032-10g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 95+% | 10g |
$318 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XQ027-200mg |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 200mg |
112.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XQ027-1g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 1g |
419.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XQ027-50mg |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 50mg |
55.0CNY | 2021-07-12 | |
| Apollo Scientific | OR400229-1g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 97+% | 1g |
£19.00 | 2025-02-20 | |
| Apollo Scientific | OR400229-5g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 97+% | 5g |
£83.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M78520-1g |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 1g |
￥270.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M78520-250mg |
2-Methoxy-4-methylbenzonitrile |
53078-69-6 | 98% | 250mg |
￥108.0 | 2022-04-27 |
2-Methoxy-4-methylbenzonitrile Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
53078-69-6 (2-Methoxy-4-methylbenzonitrile) Related Products
- 2571-54-2(2,4,6-Trimethoxybenzonitrile)
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- 6609-56-9(2-Methoxybenzonitrile)
- 79365-05-2(Benzonitrile, 2-(4-methylphenoxy)-)
- 39900-63-5(2-Hydroxy-5-methoxybenzonitrile)
- 4107-65-7(2,4-Dimethoxybenzonitrile)
- 53078-70-9(2-Methoxy-5-methylbenzonitrile)
- 3556-60-3(3-Methoxy-4-methylbenzonitrile)
- 5312-97-0(2,5-Dimethoxybenzonitrile)
- 6476-32-0(2-Phenoxybenzonitrile)
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